N-(6-Chloro-4-oxo-1,4-dihydropyrido[3,2-d]pyrimidin-2-yl)acetamide

• CAS No.: 897361-51-2
• Molecular Formula: C9H7ClN4O2
• Molecular Weight: 238.63 g/mol
• IUPAC Name: N-(6-chloro-4-oxo-3H-pyrido[3,2-d]pyrimidin-2-yl)acetamide
• InChI: InChI=1S/C9H7ClN4O2/c1-4(15)11-9-12-5-2-3-6(10)13-7(5)8(16)14-9/h2-3H,1H3,(H2,11,12,14,15,16)
• InChI Key: DYHPKRATHCUVLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(C(=O)N1)N=C(C=C2)Cl

Description

N-(6-Chloro-4-oxo-1,4-dihydropyrido[3,2-d]pyrimidin-2-yl)acetamide is a useful research compound. Its molecular formula is C9H7ClN4O2 and its molecular weight is 238.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-amino-6-chloro-pyrido[3,2-d]pyrimidin-4(3H)-one (1.96 g, 10 mmol) in acetic anhydride (200 ml) was refluxed for 2 hours till a clear solution was obtained. The solvents were evaporated in vacuo till crystallization started. The precipitate was filtered off and dried under vacuum yielding the pure title compound (2 g, 80%) which was characterised as follows: